Cas no 1021208-47-8 (1-(9H-carbazol-9-yl)-3-[N-(4-fluorophenyl)methanesulfonamido]propan-2-yl acetate)

• Product Name: 1-(9H-carbazol-9-yl)-3-[N-(4-fluorophenyl)methanesulfonamido]propan-2-yl acetate
• CAS No: 1021208-47-8
• MF: C₂₄H₂₃FN₂O₄S
• MW: 454.513828516006
• CID: 5381908
• Update Time: 2025-07-28

1-(9H-carbazol-9-yl)-3-[N-(4-fluorophenyl)methanesulfonamido]propan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• N-[2-(Acetyloxy)-3-(9H-carbazol-9-yl)propyl]-N-(4-fluorophenyl)methanesulfonamide
• 1-(9H-carbazol-9-yl)-3-[N-(4-fluorophenyl)methanesulfonamido]propan-2-yl acetate

• Inchi： 1S/C24H23FN2O4S/c1-17(28)31-20(16-27(32(2,29)30)19-13-11-18(25)12-14-19)15-26-23-9-5-3-7-21(23)22-8-4-6-10-24(22)26/h3-14,20H,15-16H2,1-2H3
• InChI Key： HCPQEAZIFRWVEF-UHFFFAOYSA-N
• SMILES： CS(N(CC(OC(C)=O)CN1C2=C(C=CC=C2)C2=C1C=CC=C2)C1=CC=C(F)C=C1)(=O)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.4±60.0 °C(Predicted)
• pka: -3.26±0.50(Predicted)

Additional information on 1-(9H-carbazol-9-yl)-3-[N-(4-fluorophenyl)methanesulfonamido]propan-2-yl acetate

Compound CAS No. 1021208-47-8: 1-(9H-Carbazol-9-yl)-3-[N-(4-fluorophenyl)methanesulfonamido]propan-2-yl Acetate

The compound with CAS No. 1021208-47-8, named 1-(9H-Carbazol-9-yl)-3-[N-(4-fluorophenyl)methanesulfonamido]propan-2-yl Acetate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a carbazole moiety, a methanesulfonamide group, and an acetate ester functional group. The integration of these functional groups makes it a versatile molecule with unique chemical and physical properties.

Carbazole is a heterocyclic aromatic compound that has been extensively studied for its electronic properties. In this compound, the carbazole group is attached to a propan-2-yl chain, which further bears an N-(4-fluorophenyl)methanesulfonamide group and an acetate ester. The presence of the fluorine atom in the aromatic ring introduces electron-withdrawing effects, which can significantly influence the electronic characteristics of the molecule. This makes the compound suitable for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent studies have highlighted the importance of such compounds in the field of materials science. For instance, researchers have explored the use of carbazole-containing compounds as hole transport materials in OLEDs due to their excellent charge transport properties and thermal stability. The methanesulfonamide group in this compound adds another layer of functionality by introducing hydrogen bonding capabilities, which can enhance the solubility and compatibility of the molecule in various solvents and polymers.

The acetate ester group further modulates the physical properties of the compound, such as its melting point and crystallinity. This makes it an attractive candidate for applications requiring precise control over molecular interactions and phase behavior. Additionally, the fluorine atom in the aromatic ring contributes to increased chemical stability, making this compound resistant to environmental degradation.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving nucleophilic substitution reactions and coupling chemistry. The synthesis begins with the preparation of the carbazole derivative, followed by the introduction of the methanesulfonamide group via nucleophilic substitution. Finally, the acetate ester is introduced through esterification reactions under controlled conditions.

Recent advancements in green chemistry have also led to more sustainable methods for synthesizing such compounds. For example, researchers have developed catalytic systems that reduce waste generation and improve reaction efficiency during the synthesis of similar molecules.

In terms of applications, this compound has shown promise in several areas beyond optoelectronics. Its unique combination of functional groups makes it a potential candidate for use in drug delivery systems, where precise control over drug release kinetics is essential. Additionally, its thermal stability and electronic properties make it suitable for use in high-performance polymers and composites.

Looking ahead, ongoing research into similar compounds suggests that this molecule could play a pivotal role in emerging technologies such as flexible electronics and bio-sensors. Its ability to undergo post-synthesis modifications further enhances its versatility, allowing researchers to tailor its properties for specific applications.